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This guide provides a comprehensive overview of the methodologies and data required to
establish bioequivalence (BE) for generic budesonide inhalation suspension, aligning with
regulatory expectations, particularly from the U.S. Food and Drug Administration (FDA).

Introduction

Budesonide inhalation suspension is a locally acting corticosteroid used for the maintenance
treatment of asthma. For a generic version to be approved, it must be demonstrated to be
bioequivalent to the reference listed drug (RLD), meaning it is expected to have the same
clinical effect and safety profile. Establishing bioequivalence for inhaled products is complex
due to the critical role of the delivery device and formulation in drug deposition in the lungs.[1]

The FDA provides product-specific guidance for budesonide inhalation suspension, outlining a
stepwise approach to demonstrating bioequivalence.[2][3] This typically involves a series of in
vitro tests, and in some cases, in vivo studies.[2]
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Pathway to Establishing Bioequivalence

The determination of bioequivalence for budesonide inhalation suspension can follow different
pathways, primarily relying on in vitro data, but sometimes requiring in vivo studies. The choice
of pathway often depends on the similarity of the generic product's formulation to the RLD.
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In Vitro Bioequivalence Studies

For generic budesonide inhalation suspension that is qualitatively (Q1) and quantitatively (Q2)
the same as the RLD, bioequivalence may be established through in vitro studies alone.[2]
These studies are designed to compare the performance of the test and reference products
under controlled laboratory conditions.

Experimental Protocols for In Vitro Studies

The following are key in vitro tests recommended by the FDA to demonstrate bioequivalence
for budesonide inhalation suspension.[2][3]

e Aerodynamic Particle Size Distribution (APSD):

o Objective: To compare the particle size distribution of the aerosolized drug, which is critical
for determining the site of deposition in the lungs.

o Methodology: A multi-stage cascade impactor, such as the Andersen Cascade Impactor
(ACI) or Next Generation Impactor (NGI), is used. The test is performed using a standard
jet nebulizer and compressor system (e.g., Pari LC Plus Nebulizer with a Pari Master
compressor) at a specified flow rate.[2] The amount of budesonide deposited on each
stage of the impactor is quantified using a validated analytical method, typically High-
Performance Liquid Chromatography (HPLC). Key parameters derived from the APSD
data include Mass Median Aerodynamic Diameter (MMAD) and Geometric Standard
Deviation (GSD).

e Delivered Dose Uniformity:
o Objective: To ensure that each dose delivered from the nebulizer is consistent.

o Methodology: The nebulizer is operated for a specified period, and the aerosolized drug is
captured on a filter. The amount of budesonide on the filter is then quantified. This is
repeated for multiple units to assess dose uniformity.

» Particle Size Distribution of the Drug Substance in the Suspension:
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o Objective: To characterize the particle size of the suspended budesonide in the formulation
before nebulization.

o Methodology: Laser diffraction is a commonly used technique to measure the particle size
distribution of the drug substance in the suspension.[4]

e Other In Vitro Tests: Additional tests may include evaluation of drug polymorphism, crystal
habit, and droplet size distribution of the nebulized aerosol.[2][5]

Sample Preparation
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Workflow for In Vitro Bioequivalence Testing.

lllustrative In Vitro Bioequivalence Data

The following table presents illustrative data for key in vitro bioequivalence parameters. The
acceptance criteria are typically based on statistical analyses such as Population
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Bioequivalence (PBE).[5]

Parameter

Test Product

Reference Product

Acceptance
Criteria

(Generic) (RLD) .
(lllustrative)
Aerodynamic Particle
Size Distribution
Mass Median
Aerodynamic 90% CI of the ratio
_ 45+0.3 47+04 o
Diameter (MMAD) within 80-125%
(Hm)
Geometric Standard o
o 18+0.1 19+0.1 Similar GSD values
Deviation (GSD)
Fine Particle Fraction 90% ClI of the ratio
45+5 42+6 o
(<5 pm) (%) within 80-125%
Delivered Dose
Uniformity
Mean Delivered Dose 90% ClI of the ratio
0.48 + 0.05 0.50 + 0.06 o
(mg) within 80-125%
Particle Size in
Suspension
Similar particle size
d(0.5) (um) 25+0.2 26+0.3

distributions

Note: The data in this table is for illustrative purposes only and does not represent actual study

results.

In Vivo Bioequivalence Studies

If a generic budesonide inhalation suspension is not Q1/Q2 the same as the RLD, or if in vitro

studies fail to demonstrate equivalence, in vivo studies may be necessary.[2] These studies are

typically pharmacokinetic in nature and are conducted in healthy adult subjects.
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Experimental Protocol for In Vivo Pharmacokinetic
Studies

¢ Objective: To compare the rate and extent of systemic absorption of budesonide from the
test and reference products.

o Study Design: A randomized, single-dose, two-period, two-sequence crossover design is
commonly employed.[6] A washout period of at least 7 days is maintained between the two
treatment periods.

e Subjects: Healthy adult male and female volunteers.

e Procedure: Subjects receive a single dose of the test or reference product via nebulization.
To prevent absorption from the gastrointestinal tract (swallowed portion of the drug),
activated charcoal may be administered.[6] Blood samples are collected at predetermined
time points post-dose, and plasma concentrations of budesonide are measured using a
validated bioanalytical method (e.g., LC-MS/MS).

o Pharmacokinetic Parameters: The primary pharmacokinetic parameters for bioequivalence
assessment are the area under the plasma concentration-time curve (AUC) and the
maximum plasma concentration (Cmax).[7]
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Workflow for In Vivo Pharmacokinetic Bioequivalence Study.
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lllustrative In Vivo Bioequivalence Data

The following table provides an example of how pharmacokinetic data from a bioequivalence
study would be presented. The 90% confidence intervals for the geometric mean ratios of
Cmax and AUC must fall within the acceptance range of 80.00% to 125.00%.[7]

Geometric
. Test Product Reference . 90%
Pharmacokinet . Mean Ratio )
. (Generic) Product (RLD) Confidence
ic Parameter (Test/Referenc
(Mean * SD) (Mean * SD) ) Interval
e
Cmax (pg/mL) 550 + 150 575 £ 160 95.7% 85.5% - 107.2%
AUCO-t (pgh/mL) 2500 + 700 2600 + 750 96.2% 88.9% - 104.1%
AUCO-inf
2800 = 800 2900 + 850 96.6% 89.3% - 104.5%
(pgh/mL)

Note: The data in this table is for illustrative purposes only and does not represent actual study
results.

Conclusion

Establishing bioequivalence for generic budesonide inhalation suspension requires a rigorous,
multi-faceted approach. For formulations that are Q1/Q2 the same as the reference product, a
comprehensive suite of in vitro tests can be sufficient to demonstrate bioequivalence. In cases
where the formulation differs, or if in vitro data is not conclusive, in vivo pharmacokinetic
studies are necessary to confirm equivalent systemic exposure. A thorough understanding of
the regulatory guidance and meticulous execution of these studies are paramount for the
successful development and approval of a generic budesonide inhalation suspension product.

Need Custom Synthesis?
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 To cite this document: BenchChem. [Establishing Bioequivalence for Generic Budesonide
Inhalation Suspension: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1240389/docs#establishing-bioequivalence-for-
generic-budesonide-inhalation-suspension-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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